Antihypertensive

Description

Antihypertensive refers to a class of medications or therapeutic interventions specifically designed to lower elevated blood pressure (hypertension). These agents act through various mechanisms, including vasodilation, reduction of cardiac output, and modulation of the renin-angiotensin-aldosterone system, to prevent or manage hypertension and its associated cardiovascular risks such as stroke, myocardial infarction, and kidney disease. Treatment is often lifelong and tailored to individual patient profiles.